Cas no 2034590-36-6 (3-methyl-N-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)benzamide)

• Product Name: 3-methyl-N-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)benzamide
• CAS No: 2034590-36-6
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.41606259346
• CID: 6394636
• PubChem ID: 121018648
• Update Time: 2025-10-23

3-methyl-N-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)benzamide
• 2034590-36-6
• F6510-3677
• 3-methyl-N-(1,3,6-trimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)benzamide
• 3-methyl-N-(1,3,6-trimethyl-2,2-dioxo-2lambda6,1,3-benzothiadiazol-5-yl)benzamide
• AKOS026701862

• Inchi： 1S/C17H19N3O3S/c1-11-6-5-7-13(8-11)17(21)18-14-10-16-15(9-12(14)2)19(3)24(22,23)20(16)4/h5-10H,1-4H3,(H,18,21)
• InChI Key： ULXGOZNMDUBFKF-UHFFFAOYSA-N
• SMILES： S1(N(C)C2C=C(C(C)=CC=2N1C)NC(C1C=CC=C(C)C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 345.11471265g/mol
• Monoisotopic Mass: 345.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.1Ų

Additional information on 3-methyl-N-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)benzamide

Compound CAS No 2034590-36-6: 3-Methyl-N-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2λ⁶,1,3-benzothiadiazol-5-yl)benzamide

The compound with CAS No 2034590-36-6, known as 3-methyl-N-(1,3,6-trimethyl-2,2-dioxo-1,3-dihydro-2λ⁶,1,3-benzothiadiazol-5-yl)benzamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides and features a complex structure incorporating a benzothiadiazole ring system. The presence of multiple methyl groups and the unique arrangement of the benzothiadiazole moiety contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of such compounds in drug discovery and material science. The benzamide group is known for its ability to form hydrogen bonds, making it a valuable component in designing bioactive molecules. Additionally, the benzothiadiazole ring system is recognized for its electron-withdrawing properties and its role in enhancing the stability and reactivity of the molecule. These characteristics make this compound a promising candidate for applications in fields such as agrochemicals, dyes, and advanced materials.

The synthesis of CAS No 2034590-36-6 involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Researchers have explored various synthetic pathways, including nucleophilic substitution and condensation reactions, to optimize the production of this compound. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making large-scale production more feasible.

In terms of applications, this compound has shown potential as a precursor for more complex molecules with tailored functionalities. For instance, its use in the development of novel herbicides has been reported in recent agricultural studies. The benzothiadiazole moiety contributes to the molecule's ability to inhibit specific enzymes involved in plant growth, making it a valuable asset in crop protection technologies.

Moreover, the compound's electronic properties make it an interesting candidate for use in organic electronics. Studies have demonstrated that derivatives of this compound can exhibit semiconducting behavior under certain conditions. This opens up possibilities for its application in thin-film transistors and other electronic devices.

The structural complexity of CAS No 2034590-36-6 also presents challenges in terms of characterization and analysis. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for confirming its identity and purity. Recent improvements in these techniques have enabled researchers to gain deeper insights into the molecular structure and reactivity of this compound.

In conclusion, CAS No 2034590-36-6 represents a significant advancement in organic chemistry due to its unique structure and versatile applications. Ongoing research continues to uncover new opportunities for this compound across various industries. As technology evolves and new synthetic methods emerge, the potential for this compound to contribute to innovative solutions remains vast.